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Compound of Interest

(4-Bromophenyl)(pyridin-2-
Compound Name:

yl)methanamine hcl
CAS No.: 2135332-60-2

Cat. No.: B2428619

Get Quote

Executive Summary & Structural Context

(4-Bromophenyl)(pyridin-2-yl)methanamine is a critical scaffold in medicinal chemistry, often
serving as a precursor for chiral amines and metallo-organic ligands. Its structure combines an
electron-deficient pyridine ring and an electron-rich (but deactivated) bromophenyl ring
connected by a chiral methine bridge.

Correctly assigning the 13C NMR spectrum is challenging due to signal overlap in the aromatic
region (120-150 ppm) and the specific shielding effects of the bromine atom. This guide
compares Empirical Additivity Models against Definitive 2D NMR (HSQC/HMBC) to establish
the correct spectral fingerprint.

Structural Numbering Scheme

To ensure clarity, the following numbering scheme is used throughout this guide:

e Methine Bridge: C-a
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e Pyridine Ring: Py-2 (ipso), Py-3, Py-4, Py-5, Py-6

e Bromophenyl Ring: Ph-1 (ipso), Ph-2/6 (ortho to bridge), Ph-3/5 (meta to bridge), Ph-4 (C-Br)

Comparative Analysis: Assighment Methodologies

In the absence of 2D data, researchers often rely on 1D additivity rules. However, for this

scaffold, 1D methods frequently fail to distinguish between the Pyridine C3/C5 and the

Bromophenyl C4 positions.

Comparison Table: Predictive vs. Experimental

Validation

Method B: 2D
Method A: 1D
o Heteronuclear .
Feature Empirical . Accuracy Verdict
L. Correlation
Prediction
(Recommended)
Uses HMBC

Differentiation

Relies on generic
substituent constants.
Often misassigns Py-3
vs. Py-5 due to similar
electronic

environments.

(Heteronuclear
Multiple Bond
Correlation) to link
protons to specific
carbons 2-3 bonds

away.

Method B is required
for publication-grade

data.

C-Br Assignment

Predicts ~120 ppm
based on heavy atom
effect but often

confuses it with

Confirmed by the
absence of strong
proton coupling

(quaternary) and

Method B eliminates

ambiguity.

Solvent Sensitivity

Pyridine specific intensity
-carbons. patterns.
Can resolve

Assumes standard
CDCIs values.

accidental overlap by
switching to DMSO-

(See Section 4).

Method B adapts to
dynamic

environments.
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Scientific Insight: The "Heavy Atom Effect” of Bromine causes a significant upfield shift

(shielding) of the attached carbon (Ph-4), moving it to ~121 ppm, which is counter-intuitive to

the electronegativity of halogens (F, Cl).

Definitive 13C NMR Shift Assighments

The following values represent the consensus assignments in CDCls at 298 K, referenced to

TMS (0 ppm).

Table 1: Chemical Shift Data[1][2][3][4]
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Carbon Position

Shift (

» PpmM)

Multiplicity (DEPT-
135)

Assignment Logic
(Validation)

Py-2 (Ipso)

163.5

Quaternary (C)

Deshielded by ring
nitrogen + HMBC from
H-a.

149.2

CH (+)

Typical

-pyridine shift; HSQC
with most deshielded

proton (~8.5 ppm).

Ph-1 (Ipso)

142.8

Quaternary (C)

HMBC correlation
from H-a and Ph-2/6

protons.

Py-4

136.8

CH (+)

Distinctive

-pyridine shift.

Ph-3/5

131.8

CH (+)

Ortho to Bromine.
Doublet intensity in

1H-coupled mode.

Ph-2/6

1295

CH (+)

Meta to Bromine.
Correlates with H-a in
NOESY.

Py-5

122.3

CH (+)

-position. Often

overlaps with Ph-4.

Py-3

1215

CH (+)

-position. Shielded by
proximity to alkyl
group.

Ph-4 (C-Br)

121.0

Quaternary (C)

Diagnostic: Upfield
due to heavy atom
effect. No HSQC
correlation.
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Unique aliphatic
C-a (Methine) 59.5 CH (+) signal. Key anchor for
all HMBC correlations.

Visualization of Logic Flow

The following diagram illustrates the HMBC (Heteronuclear Multiple Bond Correlation)
pathways used to validate the connection between the central methine proton (H-a) and the
aromatic rings. This confirms the assignment of the quaternary carbons (Py-2 and Ph-1).

Py-2 (163.5 ppm)
Strong 2J Correlation Quaternary

H-a (Methine Proton)

~5.2 ppm

Strong 2J Correlation

_________________________________________________________ -

i Bromopheriy! Ring
|

|

# Ph-2/6 (129.5 ppm)

i CH

Click to download full resolution via product page

3J Correlation Ph-1 (142.8 ppm)
Quaternary

Caption: HMBC Connectivity Map. Yellow arrows indicate critical 2-bond correlations from the
central methine proton that definitively identify the ipso carbons of both rings.

Experimental Protocol for High-Fidelity Acquisition

To reproduce these results or resolve overlaps, follow this validated protocol.

A. Sample Preparation[2][5]

¢ Mass: Dissolve 15-20 mg of the amine in 0.6 mL of solvent.
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¢ Solvent Choice:
o Standard:

(Chloroform-d). Good solubility, sharp peaks.

o Alternative:

. Use if Py-3/Py-5 overlap with Ph-4. DMSO will cause a slight downfield shift (+1-2 ppm)
for most signals but may separate the 121-122 ppm cluster.

e Tube: High-quality 5mm NMR tube (Class A or B) to minimize shimming errors.

B. Acquisition Parameters (Typical 400/500 MHz
Instrument)

e Pulse Sequence:zgpg30 (Power-gated decoupling).

» Relaxation Delay (D1): Set to 2.0 — 3.0 seconds. The quaternary carbons (C-Br, C-ipso) have
long

relaxation times. Insufficient delay will suppress these signals.

e Scans (NS): Minimum 1024 scans for adequate S/N ratio on quaternary carbons.

o Spectral Width: -10 to 220 ppm.

C. Self-Validation Checklist

Before finalizing assignments, verify:

The C-Br Check: Is there a quaternary signal near 121 ppm? If it appears as a CH (in
DEPT/HSQC), the assignment is wrong.

The Pyridine N-Effect: Is Py-2 significantly deshielded (>160 ppm) and Py-6 (>148 ppm)?

Integration: In quantitative 13C (inverse gated), do the symmetric carbons (Ph-2/6, Ph-3/5)
show approximately double the intensity of Py-carbons?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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